Cas no 245435-09-0 (3,5-di-tert-butyl-2-propoxyphenylboronic acid)
245435-09-0 structure
Product Name:3,5-di-tert-butyl-2-propoxyphenylboronic acid
CAS No:245435-09-0
MF:C17H29BO3
MW:292.221365690231
CID:2134623
PubChem ID:22345485
Update Time:2025-04-21
3,5-di-tert-butyl-2-propoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-di-tert-butyl-2-propoxyphenylboronic acid
- DA-24600
- 245435-09-0
- SCHEMBL4852936
- 2-propyloxy-3,5-di-tert-butylphenylboronic acid
- (3,5-Di-tert-butyl-2-propoxyphenyl)boronic acid
- (2-Propoxy-3,5-di-tert-butylphenyl)-boronic acid
- RPFFNOFLINWRFI-UHFFFAOYSA-N
-
- Inchi: 1S/C17H29BO3/c1-8-9-21-15-13(17(5,6)7)10-12(16(2,3)4)11-14(15)18(19)20/h10-11,19-20H,8-9H2,1-7H3
- InChI Key: RPFFNOFLINWRFI-UHFFFAOYSA-N
- SMILES: O(CCC)C1=C(B(O)O)C=C(C=C1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 292.2209749Da
- Monoisotopic Mass: 292.2209749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
3,5-di-tert-butyl-2-propoxyphenylboronic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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